![molecular formula C9H10N2O2 B6600194 3-Acetamidobenzamide CAS No. 58202-87-2](/img/structure/B6600194.png)
3-Acetamidobenzamide
Overview
Description
3-Acetamidobenzamide, also known as 3-AB, is an organic compound with a molecular formula of C8H9NO2. It is a white crystalline solid with a melting point of 87-89°C and a boiling point of 225-227°C. 3-AB is a derivative of benzamide and is used in various scientific research applications, such as in the synthesis of drugs, as a reagent for chemical reactions, and as a catalyst for enzymatic reactions.
Scientific Research Applications
Radiation Sensitization in Cancer Cells
3-Acetamidobenzamide (3-AAB) is noted for its role as a post-irradiation sensitizer in cancer therapy. It has been found to sensitize human skin fibroblasts and mouse lymphoma cell lines to electron and neutron irradiation. 3-AAB's effectiveness is attributed to its ability to inhibit ADP-ribosyl transferase, leading to the retardation of DNA strand break repair (George et al., 1986).
Solid-State Chemical Transformations
3-Acetamidobenzamide undergoes thermal solid-state rearrangements, specifically cyclodehydration, resulting in the formation of anhydrous 2-methylquinazol-4-one. This transformation, occurring in a hydrogen-bonded molecular matrix, is crucial for understanding solid-state reaction mechanisms (Etter, 1983).
Structural Analyses and Polymorphism
In crystallography, o-acetamidobenzamide has been a subject of interest due to its polymorphic nature and solid-state transformations. X-ray crystal structure analyses of its polymorphs have provided insights into the transformation processes and hydrogen bonding interactions crucial for understanding disordering in solid-state transformations (Errede et al., 1981).
properties
IUPAC Name |
3-acetamidobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-6(12)11-8-4-2-3-7(5-8)9(10)13/h2-5H,1H3,(H2,10,13)(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBSMXWYXNULTJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70206951 | |
Record name | 3-Acetamidobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70206951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Acetamidobenzamide | |
CAS RN |
58202-87-2 | |
Record name | 3-Acetamidobenzamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058202872 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC381075 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=381075 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Acetamidobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70206951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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